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molecular formula C9H18O B1595558 1-Nonen-4-ol CAS No. 35192-73-5

1-Nonen-4-ol

Cat. No. B1595558
CAS RN: 35192-73-5
M. Wt: 142.24 g/mol
InChI Key: NDUPBTSXOSZHON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07683187B2

Procedure details

3500 ml water, 200 g hexanal (2 mol) and 305 g allyl chloride (4 mol), 900 g tin(II) chloride dihydrate (2 mol) and 25 g copper powder (0.4 mol) was added into a 61 flask. The reaction mixture was stirred at ca. 30° C. for 8 h. The organic phase was separated by decantation or centrifugation and the crude raw product distilled in vacuo to give 4-hydroxy-1-nonene. MS: m/z 141 (M-1), 101 (M-C3H5), 124 (M-18), 83 (101-18), 55 (83-C2H4).
Name
hexanal
Quantity
200 g
Type
reactant
Reaction Step One
Name
allyl chloride
Quantity
305 g
Type
reactant
Reaction Step One
Name
tin(II) chloride dihydrate
Quantity
900 g
Type
reactant
Reaction Step One
Name
copper
Quantity
25 g
Type
catalyst
Reaction Step One
Name
water
Quantity
3500 mL
Type
solvent
Reaction Step One
Name
4-hydroxy-1-nonene

Identifiers

REACTION_CXSMILES
[CH:1](=[O:7])[CH2:2][CH2:3][CH2:4][CH2:5][CH3:6].[CH2:8](Cl)[CH:9]=[CH2:10].O.O.[Sn](Cl)Cl>[Cu].O>[OH:7][CH:1]([CH2:2][CH2:3][CH2:4][CH2:5][CH3:6])[CH2:10][CH:9]=[CH2:8] |f:2.3.4|

Inputs

Step One
Name
hexanal
Quantity
200 g
Type
reactant
Smiles
C(CCCCC)=O
Name
allyl chloride
Quantity
305 g
Type
reactant
Smiles
C(C=C)Cl
Name
tin(II) chloride dihydrate
Quantity
900 g
Type
reactant
Smiles
O.O.[Sn](Cl)Cl
Name
copper
Quantity
25 g
Type
catalyst
Smiles
[Cu]
Name
water
Quantity
3500 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
30 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at ca. 30° C. for 8 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The organic phase was separated by decantation or centrifugation
DISTILLATION
Type
DISTILLATION
Details
the crude raw product distilled in vacuo

Outcomes

Product
Details
Reaction Time
 8 h
Name
4-hydroxy-1-nonene
Type
product
Smiles
OC(CC=C)CCCCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.